N-(4-acetamidophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C23H24N4O3S2/c1-14-4-5-15(2)20(10-14)27-21(29)11-19-12-31-23(26-19)32-13-22(30)25-18-8-6-17(7-9-18)24-16(3)28/h4-10,12H,11,13H2,1-3H3,(H,24,28)(H,25,30)(H,27,29)
• InChI Key: JLVRXAAWYOVSBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol

Description

N-(4-acetamidophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H24N4O3S2 and its molecular weight is 468.59. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity Evaluation

One study synthesized derivatives bearing different heterocyclic rings based on a similar structure and evaluated their antitumor activity in vitro against various human tumor cell lines. These derivatives were found to have considerable anticancer activity against some cancer cell lines, highlighting the potential use of such compounds in cancer research and treatment strategies (Yurttaş, Tay, & Demirayak, 2015).

Optoelectronic Properties

Another area of application for related compounds is in the field of optoelectronics. A study focused on thiazole-based polythiophenes for their optoelectronic properties, including optical band gaps and switching time, which are crucial for applications in electronic devices and materials science (Camurlu & Guven, 2015).

Antimicrobial Activity

Derivatives of similar compounds have also been synthesized and evaluated for their antimicrobial activity. This research is vital for developing new antibacterial agents, especially in the face of rising antibiotic resistance. One study presented the synthesis of novel derivatives and their evaluation for anti-inflammatory activity, which could provide insights into designing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Analytical Chemistry Applications

The determination of acidity constants (pKa) of newly synthesized derivatives, as explored in one study, indicates the role of such compounds in understanding chemical behavior and reactivity, which is essential in various fields of chemistry and biochemistry (Duran & Canbaz, 2013).